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Cat. No.: B1252462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the molecular targets of Ganoderic acid
C1 (GA-C1), a bioactive triterpenoid isolated from the medicinal mushroom Ganoderma

lucidum. GA-C1 has garnered significant interest for its therapeutic potential, primarily

attributed to its anti-inflammatory and anti-cancer activities. This guide focuses on its

interactions with key cellular signaling pathways, presenting quantitative data, detailed

experimental protocols, and visual pathway diagrams to facilitate further research and drug

development.

Core Signaling Pathway Targets of Ganoderic Acid
C1
Ganoderic acid C1 exerts its biological effects by modulating several critical intracellular

signaling cascades. The primary pathways identified are the NF-κB, MAPK, and AP-1

pathways, which are central to inflammatory responses. Evidence also points towards

interactions with apoptosis-related mechanisms, a common feature of many ganoderic acids.

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response,

regulating the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.

In pathological conditions, constitutive activation of NF-κB is common.
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Ganoderic acid C1 has been demonstrated to be a potent inhibitor of the NF-κB signaling

pathway.[1][2] It suppresses the production of Tumor Necrosis Factor-alpha (TNF-α), a key pro-

inflammatory cytokine, in macrophages and peripheral blood mononuclear cells (PBMCs) from

asthma patients by down-regulating NF-κB expression.[1][2] This inhibitory action is crucial for

its anti-inflammatory effects observed in conditions like Crohn's Disease and asthma.[1][2][3]

Studies have shown that GA-C1 blocks NF-κB activation, thereby preventing the transcription

of downstream inflammatory genes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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